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Compound of Interest

Compound Name: 2,5-Dihydroxy-1,4-benzoquinone

Cat. No.: B104904 Get Quote

An In-depth Technical Guide to the Chemical Properties of 2,5-Dihydroxy-1,4-benzoquinone

Introduction
2,5-Dihydroxy-1,4-benzoquinone (DHBQ), also known as anilic acid, is an organic compound

with the formula C₆H₄O₄. It is formally derived from 1,4-benzoquinone through the substitution

of two hydrogen atoms with hydroxyl (-OH) groups.[1] This yellow, crystalline solid is one of

seven dihydroxybenzoquinone isomers and is noted for its planar molecular structure and

ferroelectric properties.[1] DHBQ has been identified as a key chromophore responsible for the

yellowing of aged cellulosic materials, such as paper and cotton.[2] Its rich chemistry, stemming

from the presence of both carbonyl and enol functional groups, allows it to participate in a

variety of reactions including nucleophilic substitutions, reductions, and condensations.[2]

Furthermore, its derivatives are explored for applications in coordination chemistry, the

development of organic materials with novel electronic and magnetic properties, and as

components in electric batteries.[3] The compound also exhibits antimicrobial activity, inhibiting

the growth of several fungal species.[4]

Physical and Chemical Properties
The fundamental physical and chemical properties of 2,5-Dihydroxy-1,4-benzoquinone are

summarized below. These properties are crucial for its handling, application, and analysis in a

research setting.
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Property Value Reference(s)

Molecular Formula C₆H₄O₄ [5][6]

Molar Mass 140.09 g/mol [5][7]

Appearance
Yellow to ochre or brown

powder/solid
[5][6]

Melting Point 235 °C (decomposes) [5][6][8]

Boiling Point
322.3 °C at 760 mmHg

(estimated)
[6]

Density 1.843 g/cm³ [6]

Water Solubility Soluble [5][9]

Solubility in other solvents

Soluble in acetone and

ethanol; Slightly soluble in

DMSO and Methanol (with

heating)

[4][10]

Acidity (pKa)
pKₐ₁ = 2.71 - 2.95; pKₐ₂ = 4.87

- 5.18 (at 25 °C)
[1][5][11]

Flash Point 162.9 °C [5][6]

Spectroscopic Data
Spectroscopic analysis is essential for the identification and characterization of DHBQ. Key

spectral data are provided below.
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Spectroscopic Technique
Characteristic
Peaks/Signals

Reference(s)

¹H NMR Data available in literature [11][12]

¹³C NMR Data available in literature [11][12]

¹⁷O NMR Data available in literature [13]

Infrared (IR) Spectroscopy
Data available in spectral

databases
[7][14]

Raman Spectroscopy
Data available in spectral

databases
[7][11]

UV-Vis Spectroscopy
Electronic absorption spectra

have been studied in detail

Mass Spectrometry
Monoisotopic Mass:

140.01095860 Da
[7][15]

Chemical Reactivity and Pathways
DHBQ exhibits a versatile range of chemical behaviors due to its unique electronic structure,

featuring both electron-withdrawing carbonyl groups and electron-donating hydroxyl groups.

Acidity and Tautomerism
DHBQ is a notable weak acid, capable of losing protons from its two hydroxyl groups in a

stepwise manner to form the corresponding monoanion and dianion.[1][11] The pKₐ values

indicate it is significantly more acidic than simple phenols, a property attributed to the

resonance stabilization of the resulting conjugate bases. The dianion, in particular, is very

stable.[10] The reactivity of DHBQ can sometimes be rationalized through its tautomeric ortho-

quinoid form, especially in reactions with diamines.[16][17]

Caption: Stepwise deprotonation of 2,5-Dihydroxy-1,4-benzoquinone (DHBQ).

Redox Chemistry
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The quinone moiety in DHBQ is redox-active, capable of undergoing reversible two-electron

reduction to form the corresponding hydroquinone, 1,2,4,5-tetrahydroxybenzene. This redox

system is central to its application in electrochemical energy storage, such as in rechargeable

sodium-ion batteries where the disodium salt of DHBQ serves as an anode material.[10] The

hydroquinone form is extremely sensitive to oxygen and readily oxidizes back to DHBQ in the

presence of air.[10]

Start: Hydroquinone

1. Dissolve in conc. NaOH(aq)

2. Add 30% H₂O₂ (Oxidation)
Forms red disodium salt

3. Acidify with HCl

4. Yellow DHBQ precipitates

5. Filter and wash with H₂O

6. Dry product

End: Purified DHBQ
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b104904#2-5-dihydroxy-1-4-benzoquinone-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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